N-(2-fluorophenyl)-3-(3-methylbutanamido)benzofuran-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-fluorophenyl)-3-(3-methylbutanamido)benzofuran-2-carboxamide, also known as AMG-176, is a small molecule inhibitor of MCL-1, which is a member of the B-cell lymphoma 2 (BCL-2) family of proteins. MCL-1 is an anti-apoptotic protein that is overexpressed in many cancers and is associated with resistance to chemotherapy and radiation therapy. AMG-176 has shown promising results in preclinical studies as a potential cancer treatment.
Scientific Research Applications
- N-(2-fluorophenyl)-3-(3-methylbutanamido)-1-benzofuran-2-carboxamide has shown promise as a potential anticancer agent. Researchers have investigated its ability to inhibit specific cancer cell lines, particularly those associated with solid tumors. Mechanistic studies focus on its impact on cell cycle regulation, apoptosis, and angiogenesis inhibition. Further exploration is warranted to understand its full potential in cancer therapy .
- Inflammation plays a crucial role in various diseases, including autoimmune disorders and chronic conditions. This compound has demonstrated anti-inflammatory effects by modulating key pathways, such as NF-κB and COX-2. Researchers are keen on exploring its potential as a novel anti-inflammatory drug candidate .
- The benzofuran scaffold has attracted attention in neuroprotection research. Studies suggest that N-(2-fluorophenyl)-3-(3-methylbutanamido)-1-benzofuran-2-carboxamide may enhance neuronal survival and protect against oxidative stress. Investigations into its role in neurodegenerative disorders (e.g., Alzheimer’s, Parkinson’s) are ongoing .
- Viral infections remain a global health concern. Preliminary studies indicate that this compound exhibits antiviral activity against certain viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). Researchers are keen on elucidating its mode of action and potential clinical applications .
- Benzofuran derivatives have been explored for their analgesic properties. N-(2-fluorophenyl)-3-(3-methylbutanamido)-1-benzofuran-2-carboxamide may modulate pain pathways, making it a candidate for pain management. Further studies are needed to validate its efficacy and safety .
- Some research suggests that this compound could impact metabolic pathways related to lipid metabolism and adipogenesis. Investigating its effects on obesity, insulin resistance, and related metabolic disorders is an active area of study .
Anticancer Research
Anti-inflammatory Properties
Neuroprotection and Neurodegenerative Diseases
Antiviral Activity
Analgesic and Pain Management
Metabolic Disorders and Obesity
properties
IUPAC Name |
N-(2-fluorophenyl)-3-(3-methylbutanoylamino)-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19FN2O3/c1-12(2)11-17(24)23-18-13-7-3-6-10-16(13)26-19(18)20(25)22-15-9-5-4-8-14(15)21/h3-10,12H,11H2,1-2H3,(H,22,25)(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QRINBUBVAWMDJR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(=O)NC1=C(OC2=CC=CC=C21)C(=O)NC3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19FN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-fluorophenyl)-3-(3-methylbutanamido)benzofuran-2-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.